Cas no 633303-90-9 (1H-Pyrrolo[2,3-b]pyridine, 3-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 3-(phenylsulfonyl)-
• CAS No: 633303-90-9
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 426771
• PubChem ID: 22028181
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 3-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• UNII-B2K79XS4SY
• SCHEMBL3889418
• 633303-90-9
• B2K79XS4SY
• BDBM50295740
• DTXSID00621754
• PD181041
• 1H-Pyrrolo(2,3-b)pyridine, 3-(phenylsulfonyl)-
• 3-(Phenylsulfonyl)-1H-pyrrolo(2,3-b)pyridine
• XIVJYIWQYBHEBJ-UHFFFAOYSA-N
• CHEMBL538932

• Inchi： 1S/C13H10N2O2S/c16-18(17,10-5-2-1-3-6-10)12-9-15-13-11(12)7-4-8-14-13/h1-9H,(H,14,15)
• InChI Key： XIVJYIWQYBHEBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CNC2C1=CC=CN=2)(=O)=O

Computed Properties

• Exact Mass: 258.0464
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 62.82